Article classification
Pharmaceutical and Biochemical Products
Pesticide Chemicals
Catalysts
Inorganic Compounds
Organic Solvents
Organic Compounds
Pharmaceutical Active Ingredients
Pharmaceutical Intermediates
Pharmaceutical Impurities
Medicinal Building Blocks
Medical
Pesticide Active Ingredients
Pesticide Intermediates
Pesticides
Fertilizers
Plant Extracts
Animal Extracts
Natural Pigments
Natural Toxins
Flavors and Fragrances
High Polymer Materials
Colorants and Pigments
Paints and Varnishes
Electrical Materials
Chemical Reagents
Chemical additives
Catalysts and Inorganic Chemicals
Solvents and Organic Chemicals
Natural Products and Extracts
Material Chemicals
Other
Element
Article List
-
Antimicrobial and Anti-Inflammatory Properties of Carvacrol: A Review in Chemical BiopharmaceuticalsAntimicrobial and Anti-Inflammatory Properties of Carvacrol: A Review in Chemical Biopharmaceuticals Introduction to Carvacrol Carvacrol, a natural monoterpene phenol found in various essential oils, has garnered significant attention in recent years due to its potent antimicrobial and anti-inflammatory properties. Derived from plants such as thyme, oregano, and mint, carvacrol has been...
-
The Pharmacological and Therapeutic Potential of Arctiin in BiopharmaceuticalsThe Pharmacological and Therapeutic Potential of Arctiin in Biopharmaceuticals Arctiin, a natural bioactive compound derived from the roots of *Artemisia argyi*, has garnered significant attention in recent years due to its diverse pharmacological properties and therapeutic potential. As a biologically active constituent, arctiin exhibits a wide range of activities that make it a promising...
-
Nitrilotris(methylene)triphosphonic Acid: A Versatile Ligand in Chemical BiopharmaceuticalsNitrilotris(methylene)triphosphonic Acid: A Versatile Ligand in Chemical Biopharmaceuticals Introduction to Nitrilotris(methylene)triphosphonic Acid Nitrilotris(methylene)triphosphonic acid (NTMPA) is a versatile and highly functional ligand that has gained significant attention in the fields of chemistry, biomedicine, and pharmaceuticals. This compound belongs to the family of triphosphonic...
-
Assessment of Bis(2-ethylhexyl) Adipate as a Potential Contaminant in PharmaceuticalsAssessment of Bis(2-ethylhexyl) Adipate as a Potential Contaminant in Pharmaceuticals Introduction to Bis(2-ethylhexyl) Adipate and Its Relevance in Pharmaceuticals Bis(2-ethylhexyl) adipate, commonly referred to as DEHA (diethylhexyl adipate), is a phthalate ester widely used as a plasticizer in various industrial applications. Despite its versatility, concerns have emerged regarding its...
-
Synthesis and Photostability of Benzophenones: A Focus on 2-Hydroxy-4-(octyloxy)benzophenoneSynthesis and Photostability of Benzophenones: A Focus on 2-Hydroxy-4-(octyloxy)benzophenone Introduction to Benzophenones and Their Importance in Biomedicine Benzophenones are a class of organic compounds characterized by their benzene rings connected through a ketone group. These compounds have been extensively studied due to their diverse applications in biomedicine, cosmetics, and materials...
-
The Pesticidal Properties and Biosynthesis of Ethephon in Crop ProtectionThe Pesticidal Properties and Biosynthesis of Ethephon in Crop Protection Introduction to Ethephon: A Key Player in Crop Protection Ethephon, a versatile compound with significant applications in agriculture, has gained attention for its pesticidal properties and role in crop protection. Known chemically as ethyl (3-but-1-enyl) phosphonate, ethephon is widely used as a plant growth regulator and...
-
Exploring the Properties and Potential Applications of Ethyl Phenylacetate in Chemical BiopharmaceuticalsExploring the Properties and Potential Applications of Ethyl Phenylacetate in Chemical Biopharmaceuticals Introduction to Ethyl Phenylacetate Ethyl phenylacetate is a chemical compound that has garnered significant attention in recent years due to its versatile properties and wide-ranging applications. As a derivative of phenylacetic acid, it belongs to the class of organic compounds known for...
-
New Developments in Amisulpride Formulation and PharmacokineticsNew Developments in Amisulpride Formulation and Pharmacokinetics Amisulpride is a well-known atypical antipsychotic drug primarily used in the treatment of schizophrenia and other psychotic disorders. Known for its potent dopamine D2 receptor antagonism and 5-HT2A receptor partial agonism, Amisulpride has established itself as an effective therapeutic agent with a favorable side effect profile...
-
Afloqualone: A Novel Chemical Entity in BiopharmaceuticalsAfloqualone: A Novel Chemical Entity in Biopharmaceuticals Introduction to Afloqualone Afloqualone is a novel chemical entity that has emerged as a promising compound in the field of biopharmaceuticals. Its unique structure and pharmacological properties make it a subject of interest for researchers seeking innovative solutions in medicinal chemistry. This article delves into the synthesis,...
-
Synthesis and Applications of 4-Nitrophthalonitrile in Chemical BiopharmaceuticalsSynthesis and Applications of 4-Nitrophthalonitrile in Chemical Biopharmaceuticals Introduction to 4-Nitrophthalonitrile 4-Nitrophthalonitrile (4-NC) is a versatile organic compound that has garnered significant attention in the fields of chemistry and biomedicine. This article explores its synthesis, applications, and potential in chemical biopharmaceuticals, highlighting its importance as a lead...
Recommended articles
-
Glycine-Based Bioconjugation Strategies in Chemical BiopharmaceuticalsGlycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals Introduction to Glycine-Based Bioconjugation Glycine, the simplest of all amino acids, has emerged as a versatile building block in chemical biopharmaceuticals due to its unique properties and ability to facilitate bioconjugation. As a fundamental component of proteins, glycine plays a critical role in various biological...
-
Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical BiopharmaceuticalsSarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
-
Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and ChallengesTriethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
-
Nicosulfuron: Mechanisms and Implications in Chemical BiopharmaceuticalsNicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
Recommended products
-
-
CID 125514329 Cas No: 2092836-18-3 -
-
-
-
